Cas no 51703-47-0 (Benzene,1,2,3-trichloro-, radical ion(1-) (9CI))

Benzene,1,2,3-trichloro-, radical ion(1-) (9CI) structure
51703-47-0 structure
Product name:Benzene,1,2,3-trichloro-, radical ion(1-) (9CI)
CAS No:51703-47-0
MF:C6H3Cl3
MW:181.447018861771
CID:385928
PubChem ID:6895

Benzene,1,2,3-trichloro-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trichloro-, radical ion(1-) (9CI)
    • 1,2,3-Trichlorobenzeneradical anion
    • UNII-NUR9777IK4
    • 1,2,3-TRICHLOROBENZENE [HSDB]
    • CAS-87-61-6
    • NCGC00091850-01
    • NSC43432
    • 1,2,3-Trichlorobenzene 5000 microg/mL in Methanol
    • 1,2,3-Trichlorobenzene, PESTANAL(R), analytical standard
    • EC 201-757-1
    • 1,6-Trichlorobenzene
    • 1,2,3-Trichlorbenzol
    • 1,2,3-TRICHLOROBENZENE (D3)
    • 1,2,3-Trichlorobenzene 100 microg/mL in Isooctane
    • NUR9777IK4
    • Benzene, 1,2,3-trichloro-; 1,2,3-Trichlorobenzene; 1,2,6-Trichlorobenzene; NSC 43432; vic-Trichlorobenzene
    • AKOS007930300
    • 51703-47-0
    • NCGC00259662-01
    • Benzene, 1,2,3-trichloro-, radical ion(1-)
    • NSC 43432
    • EINECS 201-757-1
    • 1,2,3-Trichlorobenzene, 99%
    • CHEMBL46557
    • MFCD00000537
    • InChI=1/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3
    • FT-0606225
    • AI3-15516
    • DTXCID706193
    • NCGC00091850-02
    • MLS002415671
    • T0377
    • vic-Trichlorobenzene
    • 12002-48-1
    • NS00004401
    • 10-Oxapalitic acid
    • HMS3039D12
    • NSC-43432
    • 1,2,3-TRICHLOROBENZENE [MI]
    • 3907-98-0
    • FT-0606226
    • 1,2-dichlorochlorobenzene
    • Tox21_300501
    • EN300-83456
    • 1,2,6-Trichlorobenzene
    • CHEBI:35289
    • 1,2,3-Trichlorobenzene 10 microg/mL in Acetonitrile
    • CK1107
    • 56 - EQSD Directive - Low Level Organophosphorus & Chlorinated Solvents
    • NCGC00254273-01
    • BIDD:ER0649
    • 1,2,3-Trichlorobenzene, analytical standard
    • 1,2,3-Trichlorobenzene 1000 microg/mL in Methanol
    • TRICHLOROBENZENE
    • 1,2,3-Trichloro-Benzene
    • DTXSID8026193
    • BRN 0956882
    • Trichlorobenzene, 1,2,3-
    • CCRIS 5944
    • Benzene,2,3-trichloro-
    • SMR001370869
    • 1,3-Trichlorobenzene
    • 87-61-6
    • 109 - EQSD Directive - Low Level Organophosphorus & Chlorinated Solvents
    • benzene, 1,2,3-trichloro
    • 1,2,3-TRICHLOROBENZENE
    • NCGC00091850-03
    • Benzene, 1,2,3-trichloro-
    • HSDB 1502
    • NCGC00091850-04
    • SCHEMBL23239
    • Tox21_202113
    • Q1917053
    • 1,2,3-TCB
    • 1,2,3-Trichlorobenzene 10 microg/mL in Cyclohexane
    • Inchi: InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H
    • InChI Key: RELMFMZEBKVZJC-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 179.930033g/mol
  • Monoisotopic Mass: 179.930033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 84.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 4.1

Experimental Properties

  • LogP: log Kow = 4.05

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